Cas no 141738-80-9 (2-Chloro-1-iodo-4-(trifluoromethyl)benzene)

• Product Name: 2-Chloro-1-iodo-4-(trifluoromethyl)benzene
• CAS No: 141738-80-9
• MF: C₇H₃ClF₃I
• MW: 306.451403856277
• MDL: MFCD00042562
• CID: 91816
• PubChem ID: 2736612
• Update Time: 2025-05-28

2-Chloro-1-iodo-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4-IODOBENZOTRIFLUORIDE
• BUTTPARK 98\57-21
• 2-chloro-4-(trifluoromethyl)iodobenzene
• 2-CHLORO-1-IODO-4-(TRIFLUOROMETHYL)BENZENE
• 3-Chloro-4-iodobenzotrifluoride (stabilized with Copper chip)
• 3-Chloro-4-iodo-α,α,α-trifluorotoluene
• 2-Chloro-1-iodo-4-(trifluoromethyl)benzene (stabilized with Copper chip)
• 3-Chloro-4-iodo-α,α,α-trifluorotoluene (stabilized with Copper chip)
• 141738-80-9
• AKOS009158191
• MFCD00042562
• J-650121
• 3-Chloro-4-iodobenzotrifluoride, 97%
• GS-3485
• 3-Chloro-4-iodo-alpha,alpha,alpha-trifluorotoluene
• EN300-218600
• O10712
• AM20060391
• A807802
• 2-chloro-1-iodo-4-trifluoromethyl-benzene
• SCHEMBL81273
• CS-0109373
• AC-26146
• A21532
• C2336
• FT-0615411
• Benzene, 2-chloro-1-iodo-4-(trifluoromethyl)-
• DTXSID30371477
• 2-chloro-4-trifluoromethyliodobenzene
• 2-chloranyl-1-iodanyl-4-(trifluoromethyl)benzene
• 2-Chloro-1-iodo-4-(trifluoromethyl)benzene

• MDL： MFCD00042562
• Inchi： 1S/C7H3ClF3I/c8-5-3-4(7(9,10)11)1-2-6(5)12/h1-3H
• InChI Key： ULJRBVGSKAKZKQ-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(F)(F)F)=CC=1Cl

Computed Properties

• Exact Mass: 305.89200
• Monoisotopic Mass: 305.892
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.9802 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: 220 ºC
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.534
• PSA: 0.00000
• LogP: 3.96340
• Solubility: Not determined

2-Chloro-1-iodo-4-(trifluoromethyl)benzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26-S36/37/39-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39-37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Chloro-1-iodo-4-(trifluoromethyl)benzene

Comprehensive Overview of 2-Chloro-1-iodo-4-(trifluoromethyl)benzene (CAS No. 141738-80-9)

2-Chloro-1-iodo-4-(trifluoromethyl)benzene (CAS No. 141738-80-9) is a halogenated aromatic compound with significant applications in organic synthesis and pharmaceutical intermediates. This compound, often referred to by its systematic name or CAS number, is a valuable building block in the development of advanced materials and specialty chemicals. Its unique structure, featuring chloro, iodo, and trifluoromethyl substituents, makes it a versatile reagent in cross-coupling reactions and other transformative processes.

The growing interest in fluorinated compounds and halogenated aromatics has positioned 2-Chloro-1-iodo-4-(trifluoromethyl)benzene as a key player in modern chemistry. Researchers and industries are increasingly exploring its potential in agrochemicals, liquid crystals, and electronic materials. The compound's CAS No. 141738-80-9 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in cutting-edge applications.

One of the most discussed topics in organic chemistry today is the role of trifluoromethyl groups in enhancing the bioavailability and stability of pharmaceutical compounds. 2-Chloro-1-iodo-4-(trifluoromethyl)benzene serves as a critical intermediate in the synthesis of such molecules, addressing the demand for more efficient and sustainable drug development. Its iodo substituent also enables participation in palladium-catalyzed reactions, a hotspot in synthetic methodology research.

From an industrial perspective, the compound's stability and reactivity make it a preferred choice for high-performance materials. Innovations in OLED technology and flexible electronics often rely on halogenated benzene derivatives like this one. The trifluoromethyl group contributes to electron-withdrawing effects, which are essential for tuning the electronic properties of these materials.

Environmental and regulatory considerations are also driving interest in 2-Chloro-1-iodo-4-(trifluoromethyl)benzene. As industries seek greener alternatives, this compound's potential for atom-efficient synthesis and low-waste processes aligns with the principles of green chemistry. Its CAS No. 141738-80-9 is often associated with studies on sustainable halogenation methods, a trending topic in chemical research.

In summary, 2-Chloro-1-iodo-4-(trifluoromethyl)benzene (CAS No. 141738-80-9) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique combination of halogen atoms and trifluoromethyl functionality ensures its continued relevance in both academic and industrial settings. As research progresses, this compound is likely to play an even greater role in addressing contemporary challenges in synthetic chemistry and material design.